N-[4-(decyloxy)phenyl]-N-(2-{[4-(decyloxy)phenyl]imino}-1-ethylbutylidene)amine

• Molecular Formula: C38H60N2O2
• Molecular Weight: 576.9 g/mol
• IUPAC Name: 3-N,4-N-bis(4-decoxyphenyl)hexane-3,4-diimine
• InChI: InChI=1S/C38H60N2O2/c1-5-9-11-13-15-17-19-21-31-41-35-27-23-33(24-28-35)39-37(7-3)38(8-4)40-34-25-29-36(30-26-34)42-32-22-20-18-16-14-12-10-6-2/h23-30H,5-22,31-32H2,1-4H3
• InChI Key: OAEHVECKBGSNNW-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCOC1=CC=C(C=C1)N=C(CC)C(=NC2=CC=C(C=C2)OCCCCCCCCCC)CC

Description

N-[4-(decyloxy)phenyl]-N-(2-{[4-(decyloxy)phenyl]imino}-1-ethylbutylidene)amine, also known as DCDP, is a chemical compound that belongs to the family of Schiff bases. It has been studied extensively for its potential use in scientific research due to its unique properties and mechanism of action.

Mechanism of Action

N-[4-(decyloxy)phenyl]-N-(2-{[4-(decyloxy)phenyl]imino}-1-ethylbutylidene)amine works by interacting with the electrons in the molecules it comes into contact with. This interaction can lead to changes in the electronic structure of the molecule, which can have a variety of effects depending on the specific application.
Biochemical and Physiological Effects:
N-[4-(decyloxy)phenyl]-N-(2-{[4-(decyloxy)phenyl]imino}-1-ethylbutylidene)amine has been shown to have a variety of biochemical and physiological effects. In particular, it has been studied for its potential use in cancer research due to its ability to inhibit the growth of cancer cells. It has also been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(decyloxy)phenyl]-N-(2-{[4-(decyloxy)phenyl]imino}-1-ethylbutylidene)amine in lab experiments is its ease of synthesis and high purity. However, one limitation is that it can be difficult to work with due to its low solubility in certain solvents.

Future Directions

There are many potential future directions for research on N-[4-(decyloxy)phenyl]-N-(2-{[4-(decyloxy)phenyl]imino}-1-ethylbutylidene)amine. One area of interest is in the development of new organic electronic devices using N-[4-(decyloxy)phenyl]-N-(2-{[4-(decyloxy)phenyl]imino}-1-ethylbutylidene)amine as a key component. Additionally, further research is needed to fully understand the mechanism of action of N-[4-(decyloxy)phenyl]-N-(2-{[4-(decyloxy)phenyl]imino}-1-ethylbutylidene)amine and its potential applications in medicine and other fields.

Synthesis Methods

N-[4-(decyloxy)phenyl]-N-(2-{[4-(decyloxy)phenyl]imino}-1-ethylbutylidene)amine can be synthesized through a simple reaction between 4-decyloxybenzaldehyde and 4-decyloxyaniline in the presence of a catalyst. The reaction is carried out in a solvent such as ethanol or methanol and requires careful control of temperature and reaction time to yield high purity N-[4-(decyloxy)phenyl]-N-(2-{[4-(decyloxy)phenyl]imino}-1-ethylbutylidene)amine.

Scientific Research Applications

N-[4-(decyloxy)phenyl]-N-(2-{[4-(decyloxy)phenyl]imino}-1-ethylbutylidene)amine has been used in scientific research for a variety of applications. One of the most promising areas of research is in the field of organic electronics. N-[4-(decyloxy)phenyl]-N-(2-{[4-(decyloxy)phenyl]imino}-1-ethylbutylidene)amine has been shown to exhibit excellent charge transport properties, making it a potential candidate for use in organic solar cells and other electronic devices.